Cas no 159181-77-8 (Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate)

Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate is a heterocyclic compound featuring a fused imidazo[1,2-b]pyrazole core with an ester functional group at the 6-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in medicinal chemistry and agrochemical research. The ethyl ester moiety enhances solubility and reactivity, facilitating further derivatization. Its rigid bicyclic framework offers stability while enabling selective modifications, making it valuable for the development of bioactive molecules. The compound’s well-defined reactivity profile allows for efficient incorporation into complex scaffolds, supporting the synthesis of potential pharmacophores. Suitable for controlled functionalization, it is a practical building block for heterocyclic chemistry and drug discovery programs.

Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate structure

159181-77-8 structure

Product Name:Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate

CAS No:159181-77-8

MF:C₈H₉N₃O₂

MW:179.175961256027

CID:1081922

PubChem ID:10352257

Update Time:2025-06-07

Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate
- ethyl 5H-imidazo[1,2-b]pyrazole-6-carboxylate
- DTXSID80438504
- DB-351252
- Ethyl1H-imidazo[1,2-b]pyrazole-6-carboxylate
- AB64376
- AKOS006315234
- 159181-77-8
- Inchi： 1S/C8H9N3O2/c1-2-13-8(12)6-5-7-9-3-4-11(7)10-6/h3-5,10H,2H2,1H3
- InChI Key： UUQQCFDWTIEWLT-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC2=NC=CN2N1)=O

Computed Properties

Exact Mass: 179.069476538g/mol
Monoisotopic Mass: 179.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 59.4Å²

Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM188397-1g	ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate	159181-77-8	95%	1g	$1146	2023-02-02
Alichem	A049003240-1g	Ethyl 1H-imidazo[1,2-b]pyrazole-6-carboxylate	159181-77-8	95%	1g	975.15 USD	2021-06-01